Cas no 21095-39-6 (4-Heptyloxybenzenesulfonyl chloride)

• Product Name: 4-Heptyloxybenzenesulfonyl chloride
• CAS No: 21095-39-6
• MF: C₁₃H₁₉ClO₃S
• MW: 290.806162118912
• MDL: MFCD11197893
• CID: 4638652
• Update Time: 2025-07-19

4-Heptyloxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Heptyloxybenzenesulfonyl chloride

• MDL： MFCD11197893
• Inchi： 1S/C13H19ClO3S/c1-2-3-4-5-6-11-17-12-7-9-13(10-8-12)18(14,15)16/h7-10H,2-6,11H2,1H3
• InChI Key： GZGZQHXOKFAXJW-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCCCCCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Additional information on 4-Heptyloxybenzenesulfonyl chloride

Recent Advances in the Application of 4-Heptyloxybenzenesulfonyl chloride (CAS: 21095-39-6) in Chemical Biology and Pharmaceutical Research

4-Heptyloxybenzenesulfonyl chloride (CAS: 21095-39-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of various bioactive molecules, including sulfonamides and other sulfonyl-containing compounds. Recent studies have explored its utility in drug discovery, chemical probes development, and material science, highlighting its potential in addressing complex biomedical challenges.

One of the most notable advancements involving 4-Heptyloxybenzenesulfonyl chloride is its application in the design of novel sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized 4-Heptyloxybenzenesulfonyl chloride as a critical building block to introduce the sulfonamide moiety, which enhanced the binding affinity and selectivity of the inhibitors. This research underscores the compound's importance in the development of targeted therapies for oncology.

In addition to its role in drug discovery, 4-Heptyloxybenzenesulfonyl chloride has been employed in the development of chemical probes for studying protein-protein interactions (PPIs). A recent publication in ACS Chemical Biology detailed the use of this compound to generate sulfonyl fluoride probes, which were used to covalently modify active-site residues in target proteins. These probes enabled researchers to map PPIs with high precision, offering new insights into cellular signaling pathways. The study highlighted the compound's reactivity and stability, making it an ideal candidate for probe design in chemical biology.

Another emerging application of 4-Heptyloxybenzenesulfonyl chloride is in the field of material science, particularly in the synthesis of functionalized polymers. A 2024 study in Polymer Chemistry reported the incorporation of this compound into polymer backbones to create sulfonated materials with enhanced ion-exchange properties. These materials exhibited potential for use in fuel cells and other energy storage devices, demonstrating the compound's versatility beyond traditional pharmaceutical applications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-Heptyloxybenzenesulfonyl chloride due to its sensitivity to moisture and reactive nature. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as evidenced by a 2023 patent application that described a novel, scalable method for its production. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 4-Heptyloxybenzenesulfonyl chloride (CAS: 21095-39-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its significance in advancing scientific knowledge and technological innovation. Future research is likely to explore new derivatives and applications, further expanding its utility in the life sciences.